Cas no 2171843-80-2 (4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol)

• Product Name: 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol
• CAS No: 2171843-80-2
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5995793
• PubChem ID: 165508005
• Update Time: 2025-11-05

4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol
• EN300-1290110
• 4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}oxolan-3-ol
• 2171843-80-2

• Inchi： 1S/C11H16O3S/c1-2-8-3-4-9(14-8)7-15-11-6-13-5-10(11)12/h3-4,10-12H,2,5-7H2,1H3
• InChI Key： IQHWXEVNKDBJCQ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C1COCC1O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol

Research Brief on 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol (CAS: 2171843-80-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol (CAS: 2171843-80-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of both furan and oxolan moieties, along with a methylsulfanyl group, contributes to its versatility in chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in designing inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The results demonstrated moderate COX-2 inhibition, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Further optimization of the scaffold is underway to enhance selectivity and potency.

Another area of interest is the compound's application in antimicrobial research. Preliminary in vitro assays revealed activity against Gram-positive bacteria, including Staphylococcus aureus, with minimal cytotoxicity to human cells. This finding, reported in Bioorganic & Medicinal Chemistry Letters, underscores its potential as a starting point for designing new antibiotics to address drug-resistant bacterial infections.

The synthesis of 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol has also been refined in recent years. A 2022 paper in Organic Process Research & Development described a scalable, green chemistry approach using catalytic thiol-ene coupling, which improved yield and reduced environmental impact compared to traditional methods. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing computational modeling and in vivo assays to address these gaps and optimize its drug-like characteristics.

In conclusion, 4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol (CAS: 2171843-80-2) represents a promising scaffold in pharmaceutical research, with applications spanning anti-inflammatory, antimicrobial, and potentially other therapeutic areas. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate findings into clinical applications.